Cas no 161791-22-6 (Butane, 1,1,1,2,3-pentafluoro-)

• Product Name: Butane, 1,1,1,2,3-pentafluoro-
• CAS No: 161791-22-6
• MF: C₄H₅F₅
• MW: 148.074518918991
• CID: 1341455
• PubChem ID: 21922269
• Update Time: 2025-04-20

Butane, 1,1,1,2,3-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,1,1,2,3-pentafluoro-
• 1,1,1,2,3-pentafluorobutane
• DTXSID80620124
• 161791-22-6
• SCHEMBL726608
• HEZRNASCVCYBPO-UHFFFAOYSA-N

• Inchi： 1S/C4H5F5/c1-2(5)3(6)4(7,8)9/h2-3H,1H3
• InChI Key： HEZRNASCVCYBPO-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C)F

Computed Properties

• Exact Mass: 148.03115
• Monoisotopic Mass: 148.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0